Cas no 1805507-04-3 (3-Bromo-4-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Bromo-4-iodopyridine-5-sulfonyl chloride
• CAS No: 1805507-04-3
• MF: C₅H₂BrClINO₂S
• MW: 382.401350498199
• CID: 4803178
• Update Time: 2025-06-25

3-Bromo-4-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2BrClINO2S/c6-3-1-9-2-4(5(3)8)12(7,10)11/h1-2H
• InChI Key： OGCHQORYFFAUBR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 3-Bromo-4-iodopyridine-5-sulfonyl chloride

Research Brief on 3-Bromo-4-iodopyridine-5-sulfonyl chloride (CAS: 1805507-04-3): Recent Advances and Applications

3-Bromo-4-iodopyridine-5-sulfonyl chloride (CAS: 1805507-04-3) is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors, antiviral agents, and radiopharmaceuticals. Recent studies have highlighted its utility in click chemistry, palladium-catalyzed cross-coupling reactions, and as a precursor for PET tracer synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 3-Bromo-4-iodopyridine-5-sulfonyl chloride as a key intermediate to introduce both halogen atoms and the sulfonyl moiety, enabling subsequent structure-activity relationship (SAR) studies. The resulting compounds showed improved selectivity profiles against off-target kinases while maintaining potent BTK inhibition (IC50 values in the low nanomolar range).

In radiopharmaceutical applications, a recent breakthrough was reported in Nuclear Medicine and Biology (2024), where this compound was used to develop a new class of iodine-124 labeled pyridine derivatives for PET imaging. The presence of both bromo and iodo substituents allowed for efficient radiohalogen exchange reactions, while the sulfonyl chloride group facilitated conjugation to targeting vectors. This dual-functionalization capability makes 1805507-04-3 particularly valuable for theranostic agent development.

From a synthetic chemistry perspective, several methodological improvements have been published in the past year. Organic Process Research & Development (2023) described an optimized large-scale synthesis route that improves the overall yield of 3-Bromo-4-iodopyridine-5-sulfonyl chloride by 35% compared to previous methods. The new protocol features a streamlined purification process and reduced environmental impact through solvent recycling.

The compound's unique reactivity pattern continues to inspire new applications in chemical biology. A recent ACS Chemical Biology paper (2024) detailed its use in developing activity-based probes for sulfotransferase enzymes. The electrophilic sulfonyl chloride group serves as an ideal warhead for covalent modification of active site residues, while the halogen atoms allow for subsequent bioconjugation or further derivatization.

Looking forward, the pharmaceutical industry is showing increased interest in 3-Bromo-4-iodopyridine-5-sulfonyl chloride as evidenced by recent patent filings. A 2024 application from a major pharmaceutical company discloses its use in preparing next-generation antiviral compounds targeting RNA-dependent RNA polymerases. The compound's ability to serve as a multifunctional scaffold for structure-based drug design positions it as a valuable tool in addressing current challenges in infectious disease treatment.

In conclusion, 3-Bromo-4-iodopyridine-5-sulfonyl chloride (1805507-04-3) remains a compound of significant interest across multiple research domains. Its unique combination of reactive groups enables diverse chemical transformations, while recent methodological advances have improved its accessibility. As research continues to uncover new applications, particularly in targeted therapeutics and molecular imaging, this compound is likely to maintain its importance in chemical biology and medicinal chemistry research.